Cas no 858765-20-5 (3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate)

3-(2-Methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate is a synthetic flavonoid derivative with potential applications in biochemical and pharmacological research. Its structure combines a chromen-4-one core with a methoxyphenyl substituent and a dimethylcarbamate functional group, offering unique reactivity and binding properties. This compound may serve as a valuable intermediate in the development of enzyme inhibitors or receptor modulators due to its ability to interact with biological targets. The presence of the dimethylcarbamate moiety enhances its stability and solubility, facilitating handling in experimental settings. Its well-defined structure allows for precise modifications, making it a versatile tool for structure-activity relationship studies in medicinal chemistry.
3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate structure
858765-20-5 structure
Product Name:3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate
CAS No:858765-20-5
MF:C19H17NO5
MW:339.341985464096
CID:5421030
Update Time:2025-06-27

3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl dimethylcarbamate
    • 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate
    • Inchi: 1S/C19H17NO5/c1-20(2)19(22)25-12-8-9-14-17(10-12)24-11-15(18(14)21)13-6-4-5-7-16(13)23-3/h4-11H,1-3H3
    • InChI Key: ALXWPLAQZYCPNI-UHFFFAOYSA-N
    • SMILES: C(OC1=CC=C2C(=C1)OC=C(C1=CC=CC=C1OC)C2=O)(=O)N(C)C

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3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate Related Literature

Additional information on 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate

3-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-7-yl N,N-Dimethylcarbamate: An Overview of a Promising Compound (CAS No. 858765-20-5)

3-(2-Methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate (CAS No. 858765-20-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chromones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The chromone scaffold is a core structure found in many natural products and synthetic compounds, making it a valuable target for drug discovery. The presence of the methoxyphenyl group and the dimethylcarbamate moiety in this compound further enhances its pharmacological profile, contributing to its potential as a lead molecule for various therapeutic areas.

Recent studies have highlighted the multifaceted biological activities of 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound has demonstrated significant antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. The methoxyphenyl group in 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate contributes to its ability to scavenge free radicals and protect cells from oxidative damage. This property makes it a potential therapeutic agent for conditions characterized by oxidative stress.

In addition to its anti-inflammatory and antioxidant properties, 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are often dysregulated in cancer cells.

The structural diversity of chromones has led to extensive research into their potential as drug candidates. The dimethylcarbamate moiety in 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate enhances its lipophilicity, which is crucial for improving its bioavailability and cellular uptake. This feature is particularly important for developing drugs that need to cross biological barriers, such as the blood-brain barrier.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate in various therapeutic applications. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate (CAS No. 858765-20-5) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the pharmaceutical industry.

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